Cas no 1865630-24-5 (2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide
• CAS No: 1865630-24-5
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 5406302
• Update Time: 2025-05-25

2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide

• Inchi： 1S/C8H10ClN3O2/c1-5(9)8(14)10-4-6-2-3-7(13)12-11-6/h2-3,5H,4H2,1H3,(H,10,14)(H,12,13)
• InChI Key： SRRPSWKHFFUNPG-UHFFFAOYSA-N
• SMILES： C(NCC1=NNC(=O)C=C1)(=O)C(Cl)C

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.05±0.40(Predicted)

Additional information on 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide

Introduction to 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide (CAS No. 1865630-24-5)

2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide, identified by its CAS number 1865630-24-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a chloro-substituted amide group linked to a pyridazine moiety, which is further connected to a propyl chain. Such structural features make it a valuable candidate for further exploration in medicinal chemistry.

The pyridazine ring in 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide is a key pharmacophore that contributes to its biological interactions. Pyridazines are known for their ability to engage with various biological targets, including enzymes and receptors, due to their electron-deficient nature and aromatic stability. The presence of the chloro-substituent on the nitrogen atom adjacent to the pyridazine ring enhances its reactivity and potential for further functionalization, making it an attractive scaffold for designing novel bioactive molecules.

The amide functional group in this compound plays a crucial role in modulating its pharmacokinetic properties. Amides are commonly found in many biologically active compounds due to their ability to form hydrogen bonds and interact with biological targets in a specific manner. The propyl chain attached to the amide nitrogen provides additional conformational flexibility, allowing the molecule to adopt multiple binding orientations within a target protein or enzyme active site.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies using molecular dynamics simulations have shown that 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide can effectively interact with proteins through both hydrophobic and polar interactions. The chloro-substituent has been found to participate in halogen bonding with specific amino acid residues, while the pyridazine ring engages in π-stacking interactions with aromatic residues.

In the context of drug discovery, this compound has been explored as a potential lead for developing treatments against various diseases. For instance, preliminary studies have suggested that derivatives of 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide may exhibit inhibitory activity against certain kinases and proteases involved in inflammatory pathways. The structural features of this molecule make it a promising candidate for further optimization through structure-based drug design approaches.

The synthesis of 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyridazine core through cyclocondensation reactions, followed by functionalization with the amide group and chloro-substituent. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic catalysis, have significantly improved the efficiency and scalability of these synthetic routes.

One notable aspect of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceuticals. The presence of multiple reactive sites allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored biological activities. This flexibility makes 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide a valuable building block in medicinal chemistry libraries.

Evaluation of the pharmacological properties of 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]propanamide has been conducted using both in vitro and in vivo models. In vitro assays have revealed interesting interactions with enzymes such as cytochrome P450 monooxygenases and ATP-dependent ligand-gated ion channels. These interactions suggest potential therapeutic applications in areas such as metabolism modulation and neurology.

The compound's solubility profile has also been examined as part of its preclinical characterization. Solubility is a critical factor that influences drug bioavailability and formulation development. Preliminary solubility studies indicate that 2-Chloro-N-[(1,6-dihydro-6-oxyso)-3-pyridazinyl)methyl]propanamide exhibits moderate solubility in water but can be improved through salt formation or solubilization techniques.

Future research directions for this compound include exploring its potential as an antiviral or anticancer agent. The pyridazine scaffold has shown promise in previous studies as a component of molecules with these activities. By leveraging computational screening tools and high-throughput screening platforms, researchers aim to identify novel derivatives with enhanced efficacy and reduced toxicity.

The development of new synthetic methodologies for constructing complex heterocyclic frameworks remains an active area of investigation. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the synthesis process for compounds like 2-Chloro-N-[ (1 , 6 - dihydro - 6 - ox o - 3 - py rid azin y l ) methyl ] pro pan amid e , offering faster reaction times and improved yields.

In conclusion, 2 - Chlor o - N - [ ( 1 , 6 - dihydro - 6 - ox o - 3 - py rid azin y l ) methyl ] pro pan amid e ( CAS No . 1865630 - 24 - 5 ) represents a significant compound in pharmaceutical research due to its structural complexity and potential biological activities . Its unique combination of functional groups makes it an attractive scaffold for drug discovery , while ongoing studies continue to uncover new therapeutic applications . As research progresses , this molecule is likely to play an important role in the development of next-generation pharmaceuticals .